6-(1-(4-methoxyphenyl)ethyl)-3-(pyridin-2-yl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-[1-(4-methoxyphenyl)ethyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C19H16N4O3S/c1-11(12-6-8-13(26-2)9-7-12)23-18(24)17-16(21-19(23)25)15(22-27-17)14-5-3-4-10-20-14/h3-11H,1-2H3,(H,21,25)
• InChI Key: XETXCTPBOOEWHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC)N2C(=O)C3=C(C(=NS3)C4=CC=CC=N4)NC2=O
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific reactions used. Typically, heterocyclic compounds like this are synthesized using methods such as cyclization reactions, substitution reactions, or condensation reactions.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactions of a compound can be studied using various techniques, such as spectroscopy, chromatography, or titration. The reactivity of the compound will depend on its structure and the conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, or stability, can be determined using various experimental techniques. These properties can provide important information about how the compound behaves under different conditions.

Mechanism of Action

If this compound has biological activity, its mechanism of action could be studied using various biochemical and biophysical techniques. This could involve studying its interactions with proteins or other biomolecules, or looking at its effects on cells or organisms.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. For example, some compounds are toxic, flammable, or reactive. Information about the safety and hazards of a compound can be found in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions for research on a compound depend on its properties and potential applications. For example, if the compound has interesting biological activity, it could be studied further as a potential drug. If it has unique physical or chemical properties, it could be used in materials science or other areas of research.